N-(2,5-dimethylphenyl)-2-{[4-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino}benzamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[[4-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino]benzamide
• InChI: InChI=1S/C26H23N3O2S/c1-16-8-9-17(2)23(14-16)29-26(31)21-6-4-5-7-22(21)28-25(30)20-12-10-19(11-13-20)24-15-32-18(3)27-24/h4-15H,1-3H3,(H,28,30)(H,29,31)
• InChI Key: MYDKNPDMLWSNFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CC=CC=C2NC(=O)C3=CC=C(C=C3)C4=CSC(=N4)C
• Molecular Formula: C26H23N3O2S
• Molecular Weight: 441.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-{[4-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino}benzamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. DMXAA was first discovered in the early 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

N-(2,5-dimethylphenyl)-2-{[4-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino}benzamide activates the STING (Stimulator of Interferon Genes) pathway, which is a key component of the innate immune system. This leads to the production of type I interferons and other cytokines, which stimulate the immune response and promote the destruction of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the activation of immune cells such as macrophages and dendritic cells, the induction of cytokine production, and the inhibition of angiogenesis (the growth of new blood vessels that supply tumors with nutrients).

Advantages and Limitations for Lab Experiments

One advantage of N-(2,5-dimethylphenyl)-2-{[4-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino}benzamide is its potency and specificity for certain types of cancer cells. However, its mechanism of action is complex and not fully understood, which can make it difficult to predict its effects in different experimental systems. Additionally, this compound has poor solubility in water, which can limit its use in certain experiments.

Future Directions

There are several areas of future research that could be pursued in relation to N-(2,5-dimethylphenyl)-2-{[4-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino}benzamide. One area is the development of more effective delivery methods that could improve its solubility and bioavailability. Another area is the identification of biomarkers that could help predict which patients are most likely to benefit from treatment with this compound. Finally, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of this compound in different types of cancer.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-{[4-(2-methyl-1,3-thiazol-4-yl)benzoyl]amino}benzamide has been shown to have potent anti-tumor activity in preclinical studies, particularly against certain types of solid tumors such as melanoma and lung cancer. It works by activating the immune system and inducing the production of cytokines, which in turn stimulate the destruction of cancer cells. This compound has also been studied in combination with other cancer therapies, such as chemotherapy and radiation, with promising results.